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1.0 Scope and Purpose

This document provides a detailed standard operating procedure (SOP) for the safe

preparation of aqueous solutions of trisodium arsenite (Na₃AsO₃). Trisodium arsenite is a

highly toxic inorganic arsenic compound used in various research applications, including as a

pesticide, herbicide, and in studies of cellular stress and apoptosis.[1][2] Due to its severe

toxicity and carcinogenicity, strict adherence to safety protocols is mandatory when handling

this compound.[2][3] This SOP outlines the necessary precautions, equipment, and step-by-

step instructions for preparing solutions of desired concentrations.

2.0 Hazard Identification and Safety Precautions

Trisodium arsenite is extremely toxic if swallowed or inhaled and is classified as a carcinogen.

[3][4] Exposure can be fatal, and prolonged contact may cause damage to organs.[3] All

personnel must be fully trained on the risks and handling procedures before working with this

chemical.

2.1 Engineering Controls
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Chemical Fume Hood: All handling of solid trisodium arsenite and preparation of its

solutions must be conducted inside a certified chemical fume hood to prevent inhalation of

dust or aerosols.[3]

Designated Area: A specific area of the laboratory must be designated for arsenic-related

work. This area should be clearly marked with warning signs (e.g., "DANGER: ARSENIC

WORK AREA, CARCINOGEN").[5][6] All equipment used in this area should be dedicated to

arsenic work or thoroughly decontaminated after use.[5]

2.2 Personal Protective Equipment (PPE) Appropriate PPE must be worn at all times when

handling trisodium arsenite. The minimum required PPE includes:

Gloves: Two pairs of nitrile gloves are required.[3]

Eye Protection: Chemical splash goggles must be worn.[3]

Lab Coat: A buttoned lab coat must be worn.

Respiratory Protection: For situations where dust generation is unavoidable despite

engineering controls, a NIOSH-approved respirator may be necessary.[7]

2.3 Handling and Storage

Store trisodium arsenite in a cool, dry, well-ventilated area, away from acids.[7] The

container must be tightly sealed and clearly labeled as "HIGHLY TOXIC" and

"CARCINOGEN".[3]

Store in a locked cabinet to control access.[4]

Avoid creating dust when handling the solid compound.

Do not eat, drink, or smoke in the designated work area.[4][7]

Wash hands thoroughly with soap and water immediately after handling the compound, even

if gloves were worn.[3][7]

3.0 Data Presentation: Properties and Solution Preparation
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The following table summarizes key quantitative data for trisodium arsenite and provides pre-

calculated masses required for preparing common solution concentrations.

Property Value Reference

Chemical Formula AsNa₃O₃ [1]

CAS Number 13464-37-4 [8]

Molecular Weight 191.89 g/mol [1][8]

Appearance White crystalline solid [1]

Mass for 100 mL Solution

1.0 M Solution 19.19 g

0.5 M Solution 9.60 g

0.1 M Solution 1.92 g

Mass for 1.0 L Solution

0.1 M Solution 19.19 g

0.05 M Solution 9.60 g

0.01 M Solution 1.92 g

4.0 Experimental Protocol: Preparation of a 0.1 M Trisodium Arsenite Stock Solution

This protocol describes the preparation of 100 mL of a 0.1 M aqueous stock solution. Adjust the

mass of the solute and volume of the solvent as needed for different concentrations or

volumes.

4.1 Materials and Equipment

Trisodium arsenite (solid, reagent grade)

Distilled or deionized water

100 mL volumetric flask with stopper
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Analytical balance

Weighing paper or boat

Spatula

Beaker

Funnel

Wash bottle with distilled/deionized water

Appropriate waste container labeled "Hazardous Waste: Arsenic Compounds"[6]

4.2 Calculation The mass of trisodium arsenite required is calculated using the formula: Mass

(g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 100 mL of 0.1 M solution: Mass (g) = 0.1 mol/L × 0.1 L × 191.89 g/mol = 1.919 g

4.3 Step-by-Step Procedure

Preparation: Don all required PPE and ensure the chemical fume hood is operating correctly.

Place all necessary equipment inside the fume hood.

Weighing: Place a weighing boat on the analytical balance and tare it. Carefully weigh out

1.919 g of solid trisodium arsenite.

Dissolving: Add approximately 50 mL of distilled water to a beaker. Carefully transfer the

weighed trisodium arsenite into the beaker. Use a small amount of water from a wash

bottle to rinse any remaining powder from the weighing boat into the beaker.

Mixing: Stir the solution gently with a clean glass rod or on a magnetic stir plate until the solid

is completely dissolved.

Transfer: Place a funnel into the neck of the 100 mL volumetric flask. Carefully pour the

dissolved trisodium arsenite solution from the beaker into the flask.
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Rinsing: Rinse the beaker multiple times with small volumes of distilled water, transferring

the rinsate into the volumetric flask through the funnel each time to ensure all of the

compound is transferred.

Dilution to Volume: Add distilled water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.[9]

Final Mixing: Cap the volumetric flask securely and invert it 15-20 times to ensure the

solution is homogeneous.

Labeling and Storage: Transfer the solution to a clearly labeled, sealed, and appropriate

storage bottle. The label should include the chemical name ("Trisodium Arsenite"),

concentration (0.1 M), preparation date, and hazard warnings (Toxic, Carcinogen). Store in

secondary containment in a designated and secure location.
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Preparation Phase

Solution Phase

Finalization

1. Don PPE and
prepare fume hood

2. Weigh 1.919 g
Trisodium Arsenite

3. Dissolve solid
in ~50 mL water

4. Transfer solution
to 100 mL flask

5. Rinse beaker and
add to flask

6. Add water to
the 100 mL mark

7. Cap and invert
to mix

8. Label and store
in secondary containment

9. Decontaminate work area
and dispose of waste
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Waste Segregation

Containment

Arsenic Waste Generated

Aqueous Waste
(Solutions, Rinsate)

Solid Waste
(Gloves, Plasticware)

Sealed, Labeled
Aqueous Waste Bottle

Sealed, Labeled
Solid Waste Bag/Container

Store for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-preparing-trisodium-arsenite-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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